Cas no 1806812-69-0 (4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1806812-69-0
• MF: C₈H₆BrF₂N₃
• MW: 262.0541472435
• CID: 4851768
• Update Time: 2025-06-14

4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C8H6BrF2N3/c9-7-4(1-2-12)6(13)5(3-14-7)8(10)11/h3,8H,1H2,(H2,13,14)
• InChI Key： RQAUJOIESGTZKL-UHFFFAOYSA-N
• SMILES： BrC1C(CC#N)=C(C(=CN=1)C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-acetonitrile

Comprehensive Overview of 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806812-69-0)

4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806812-69-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring an amino group, a bromo substituent, and a difluoromethyl moiety, which contribute to its reactivity and potential applications. The compound’s acetonitrile side chain further enhances its versatility in synthetic chemistry, making it a valuable intermediate for designing novel bioactive molecules.

In recent years, the demand for fluorinated pyridine compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-acetonitrile for its potential role in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. The difluoromethyl group is a key feature, as it mimics the steric and electronic properties of a methyl group while offering improved resistance to oxidative degradation. This makes the compound a promising candidate for optimizing lead compounds in medicinal chemistry.

The synthesis and applications of CAS No. 1806812-69-0 align with current trends in sustainable chemistry. With growing interest in green synthesis methods, scientists are exploring eco-friendly routes to produce such intermediates. Questions like "How to synthesize fluorinated pyridines efficiently?" or "What are the latest applications of brominated pyridine derivatives?" are frequently searched in academic and industrial circles, reflecting the compound’s relevance. Additionally, the rise of AI-driven drug discovery has further highlighted the importance of structurally diverse building blocks like this compound.

From an agrochemical perspective, 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-acetonitrile could play a role in developing next-generation pesticides. The bromo substituent and difluoromethyl group are known to enhance the bioactivity of agrochemicals, offering solutions for crop protection against resistant pests. Searches such as "novel pyridine-based agrochemicals" or "role of fluorine in pesticide design" underscore the industry’s focus on innovative solutions. This compound’s potential to address these needs makes it a subject of ongoing research.

In conclusion, 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806812-69-0) represents a multifaceted tool for researchers in pharmaceuticals and agrochemicals. Its structural features align with modern demands for fluorinated compounds and sustainable synthesis, while its applications resonate with trending topics like drug discovery and crop protection. As the scientific community continues to explore its potential, this compound is poised to remain a key player in advancing molecular innovation.